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An In-depth Technical Guide to the Molecular Weight of 4-Bromo-2-chloro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed examination of the molecular weight of the chemical

compound 4-Bromo-2-chloro-6-methylpyridine. The determination of an accurate molecular

weight is fundamental for a wide range of applications in research and development, including

stoichiometric calculations in chemical synthesis, analytical method development, and the

characterization of novel compounds in drug discovery. This document presents the molecular

formula and the calculated molecular weight of 4-Bromo-2-chloro-6-methylpyridine,

supported by its elemental composition.

Chemical Identity and Formula
4-Bromo-2-chloro-6-methylpyridine is a substituted pyridine derivative. Its structure is

characterized by a pyridine ring with a bromine atom at the 4-position, a chlorine atom at the 2-

position, and a methyl group at the 6-position.

The molecular formula for this compound has been determined to be C₆H₅BrClN.[1][2][3][4][5]
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of the

elements.

Tabulated Molecular Weight Data
The following table summarizes the key quantitative data for 4-Bromo-2-chloro-6-
methylpyridine.

Parameter Value Reference

Molecular Formula C₆H₅BrClN [1][2][3][4][5]

Molecular Weight 206.47 g/mol [2][3][5]

Monoisotopic Mass 204.92939 Da [5]

Elemental Composition and Calculation
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecular formula (C₆H₅BrClN).

The contribution of each element to the total molecular weight is detailed below:

Element Number of Atoms
Atomic Weight (
g/mol )

Total Contribution (
g/mol )

Carbon (C) 6 12.011 72.066

Hydrogen (H) 5 1.008 5.040

Bromine (Br) 1 79.904 79.904

Chlorine (Cl) 1 35.453 35.453

Nitrogen (N) 1 14.007 14.007

Total Molecular

Weight
206.470
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Experimental Determination of Molecular Weight
While the theoretical molecular weight is calculated from the molecular formula, its

experimental verification is crucial. The primary technique for the precise determination of

molecular weight is Mass Spectrometry.

Mass Spectrometry Protocol
Objective: To experimentally confirm the molecular weight of 4-Bromo-2-chloro-6-
methylpyridine.

Methodology:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for a molecule of this nature include Electrospray Ionization (ESI) or

Atmospheric Pressure Chemical Ionization (APCI).

Mass Analysis: The ionized molecules (and their fragments) are separated based on their

mass-to-charge ratio (m/z) by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The molecular ion peak ([M+H]⁺ or [M]⁺) in the spectrum is identified to

determine the experimental molecular weight. The isotopic pattern, particularly for bromine

and chlorine, is analyzed to confirm the elemental composition.

Logical Relationship of Molecular Components
The following diagram illustrates the hierarchical contribution of each element to the final

calculated molecular weight of 4-Bromo-2-chloro-6-methylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b578623?utm_src=pdf-body
https://www.benchchem.com/product/b578623?utm_src=pdf-body
https://www.benchchem.com/product/b578623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elemental Components

Molecular Formula Calculated Property

Carbon (C)
6 atoms

C₆H₅BrClN

Hydrogen (H)
5 atoms

Bromine (Br)
1 atom

Chlorine (Cl)
1 atom

Nitrogen (N)
1 atom

Molecular Weight
206.47 g/mol

Click to download full resolution via product page

Caption: Elemental composition leading to the molecular formula and calculated molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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